Cas no 1909287-09-7 ((1r,3r)-3-(3-methoxyphenyl)-N-methylcyclobutan-1-amine hydrochloride)

• Product Name: (1r,3r)-3-(3-methoxyphenyl)-N-methylcyclobutan-1-amine hydrochloride
• CAS No: 1909287-09-7
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• MDL: MFCD29047482
• CID: 4628139
• PubChem ID: 121552971
• Update Time: 2025-07-22

(1r,3r)-3-(3-methoxyphenyl)-N-methylcyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1r,3r)-3-(3-methoxyphenyl)-N-methylcyclobutan-1-amine hydrochloride
• trans-3-(3-methoxyphenyl)-N-methylcyclobutan-1-amine hydrochloride
• rac-(1r,3r)-3-(3-methoxyphenyl)-N-methylcyclobutan-1-amine hydrochloride, trans

• MDL： MFCD29047482
• Inchi： 1S/C12H17NO.ClH/c1-13-11-6-10(7-11)9-4-3-5-12(8-9)14-2;/h3-5,8,10-11,13H,6-7H2,1-2H3;1H
• InChI Key： GGQQQIBXTLUYNT-UHFFFAOYSA-N
• SMILES： C1(NC)CC(C2=CC=CC(OC)=C2)C1.[H]Cl

Additional information on (1r,3r)-3-(3-methoxyphenyl)-N-methylcyclobutan-1-amine hydrochloride

Comprehensive Overview of (1R,3R)-3-(3-Methoxyphenyl)-N-methylcyclobutan-1-amine Hydrochloride (CAS No. 1909287-09-7)

The compound (1R,3R)-3-(3-methoxyphenyl)-N-methylcyclobutan-1-amine hydrochloride (CAS No. 1909287-09-7) is a chiral cyclobutane derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the 3-methoxyphenyl moiety and N-methylcyclobutan-1-amine backbone, make it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting neurological and metabolic pathways, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for chiral amines and cyclobutane derivatives has surged due to their role in designing selective enzyme inhibitors and receptor modulators. The (1R,3R) stereochemistry of this compound enhances its binding affinity to specific biological targets, a feature highly sought after in modern drug design. This aligns with the growing focus on stereoselective synthesis and small molecule therapeutics, topics frequently searched in academic and industrial databases.

The hydrochloride salt form of this compound improves its solubility and stability, making it suitable for formulation studies. This property is critical for researchers investigating oral bioavailability and drug delivery systems, which are hot topics in pharmaceutical sciences. Additionally, the presence of the methoxy group offers opportunities for further chemical modifications, enabling the development of analogs with tailored pharmacokinetic profiles.

From a synthetic chemistry perspective, CAS No. 1909287-09-7 represents a valuable intermediate for constructing complex molecular architectures. Its cyclobutane ring introduces strain and rigidity, properties that are exploited in medicinal chemistry to enhance target engagement and reduce off-target effects. This resonates with the increasing popularity of conformationally restricted scaffolds in drug discovery, a trend reflected in recent literature and patent filings.

Analytical characterization of (1R,3R)-3-(3-methoxyphenyl)-N-methylcyclobutan-1-amine hydrochloride typically involves advanced techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These methods are essential for verifying the compound's purity and stereochemical integrity, addressing the stringent quality requirements of regulatory agencies. The emphasis on analytical method validation and quality control in pharmaceutical development further underscores the relevance of this compound in current research paradigms.

In conclusion, CAS No. 1909287-09-7 exemplifies the intersection of synthetic chemistry and drug discovery, offering multifaceted opportunities for innovation. Its structural attributes and functional groups position it as a promising candidate for addressing unmet medical needs, particularly in areas such as central nervous system disorders and metabolic diseases. As research continues to evolve, this compound is likely to remain a focal point for scientists exploring next-generation therapeutics.